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CAS No.: 193065-68-8
Cat. No.: B1143008
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Organozinc compounds, such as 3-Ethoxy-3-oxopropylzinc bromide, are indispensable tools
in carbon-carbon bond formation.[1][2] Their moderate reactivity, compared to more aggressive
organometallic reagents like Grignards or organolithiums, offers a unique chemoselectivity
profile, making them compatible with a wider range of functional groups.[2][3] 3-Ethoxy-3-
oxopropylzinc bromide is specifically utilized for the introduction of an ethyl propanoate
moiety, finding applications in the synthesis of y-keto esters, sulfones, and 1,1-disubstituted
alkenes via Negishi cross-coupling reactions.[4]

The utility of this reagent stems from its nature as a Reformatsky enolate.[3][5] The carbon-zinc
bond is sufficiently nucleophilic to add to carbonyls and other electrophilic centers, while the
presence of the ester functionality makes it a valuable building block in complex molecule
synthesis.[5] However, this reactivity also brings inherent hazards. Organozinc reagents are
sensitive to both air and moisture, and their handling requires specific precautions to prevent
decomposition and ensure user safety.[6][7] This guide will delineate these hazards and
provide robust protocols for safe manipulation.

Physicochemical and Hazard Profile
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A thorough understanding of the reagent's properties is foundational to its safe use. 3-Ethoxy-
3-oxopropylzinc bromide is almost exclusively supplied as a 0.5 M solution in tetrahydrofuran
(THF), which significantly influences its hazard profile.

hvsicochemical

Property Value Source

3-Ethoxy-3-oxopropylzinc
Chemical Name . Y PropY [8]
bromide

(2-Ethoxycarbonylethyl)zinc
Synonyms bromide, (3-Ethoxy-3-

oxopropyl)zinc(ll)bromide

CAS Number 193065-68-8 [9][10]
Molecular Formula CsHoBrO2zn [9]
Molecular Weight 246.42 g/mol [11]
Appearance Solution in THF [8]
Concentration 0.5Min THF [9]
Density 0.972 g/mL at 25 °C

Storage Temperature 2-8°C

GHS Hazard Identification

The following GHS classifications are primarily dictated by the solvent, THF, but also reflect the
reactivity of the organozinc compound.
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Pictogram GHS Classification Hazard Statement (H-code)
A Flammable Liquids (Category H225: Highly flammable liquid
2) and vapor
] Skin Corrosion/Irritation H314: Causes severe skin
corrosive
(Category 1B) burns and eye damage
] o H351: Suspected of causing
v Carcinogenicity (Category 2)
cancer
Acute Toxicity, Oral (Category )
| H302: Harmful if swallowed

4)

Specific Target Organ Toxicity -  H335: May cause respiratory

Single Exposure (Category 3) irritation

Sources:[11]
Supplemental Hazard Information:

o EUHO019: May form explosive peroxides.[11] This is a critical hazard associated with the THF
solvent.

The Causality of Safety: Engineering and Personal
Protective Controls

The hazards associated with 3-Ethoxy-3-oxopropylzinc bromide solution are multifaceted,
arising from the flammability and peroxide-forming potential of THF, and the reactivity and
corrosivity of the organozinc species. Safe handling protocols are therefore designed to
mitigate these risks in a multi-layered approach.

Engineering Controls: The First Line of Defense

The primary directive is to prevent contact with air and moisture, which can lead to both
reagent degradation and potentially exothermic reactions.

 Inert Atmosphere: All manipulations must be conducted under an inert atmosphere (e.g.,
nitrogen or argon). This is non-negotiable. The use of a Schlenk line or a glovebox is
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mandatory. The rationale is to exclude oxygen and water, which can quench the reagent and,
in the case of oxygen, potentially initiate radical side reactions.

o Ventilation: A certified chemical fume hood is required to manage the highly flammable and
volatile nature of THF.[8] The fume hood ensures that any vapors are safely exhausted and
do not accumulate to flammable concentrations.

Personal Protective Equipment (PPE): The Last Barrier

Appropriate PPE is crucial to prevent personal exposure.

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A
face shield should be worn over safety glasses when handling larger quantities or during
procedures with a higher risk of splashing.

» Hand Protection: Chemical-resistant gloves are mandatory. Given that the reagent is in a
THF solution, gloves must be chosen carefully. Butyl rubber or laminate gloves are
recommended over nitrile, which can be degraded by THF. Always check the glove

manufacturer's compatibility chart.

o Skin and Body Protection: A flame-retardant lab coat is essential.[12] In the event of a fire,
standard cotton or polyester lab coats can ignite and melt, causing severe burns.

» Respiratory Protection: Generally not required if work is conducted in a properly functioning
fume hood. However, in the case of a large spill or ventilation failure, a self-contained
breathing apparatus would be necessary for emergency responders.[12]

Experimental Protocols: From Benchtop to
Quenching

The following protocols are designed to be self-validating systems, incorporating safety checks
and best practices at each stage.

Workflow for a Typical Reaction Setup

This workflow outlines the safe transfer and addition of the reagent to a reaction mixture.
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Preparation Reagent Transfer
Assemble and dry glassware Equilibrate reagent bottle
(oven or flame-drying) to room temperature

Place under inert atmosphere Transfer reagent via
(N2 or Ar) syringe or cannula
Malntain at all times
Add solvent and other Ensure positive inert
reagents to the reaction flask gas pressure
Reaction

4
Add reagent dropwise to the

reaction mixture at the
appropriate temperature

:

Monitor reaction progress
(TLC, LC-MS, etc.)
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Spill Occurs

(Evacuate immediate areaD G\Iert colleagues and lab superviso)

If large or unmanageable, .
. . . If small and manageable:
activate fire alarm and call emergency services

:

Wear appropriate PPE
(FR lab coat, face shield, chemical gloves)

Cover spill with absorbent,
non-combustible material
(e.g., sand, vermiculite)

Collect absorbed material into a
sealable container for hazardous waste

Clean the area with a suitable solvent
(e.g., isopropanal), followed by soap and water

Click to download full resolution via product page
Caption: Spill response workflow for 3-Ethoxy-3-oxopropylzinc bromide solution.

Key Actions:

o Personal Safety First: Evacuate personnel to a safe area, especially if the spill is large. [8]2.
Control Ignition Sources: Extinguish all nearby flames and turn off any spark-producing
equipment. [13]3. Containment: For small spills, cover with a non-combustible absorbent
material like sand or vermiculite. Do not use paper towels or other combustible materials.
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o Collection: Carefully scoop the absorbed material into a designated, labeled container for
hazardous waste.

» Decontamination: Clean the spill area thoroughly.

Quenching and Disposal

Unused or residual organozinc reagents must be safely quenched before disposal. This is a
hazardous procedure that can be highly exothermic if not done correctly.

Step-by-Step Quenching Protocol:

 Dilution: Dilute the organozinc solution with an inert, high-boiling point solvent (e.g., toluene
or heptane) in a reaction flask under an inert atmosphere. This helps to dissipate the heat
generated during quenching.

e Cooling: Place the flask in an ice/water bath to manage the temperature.

» Slow Addition of Quenching Agent: Slowly and dropwise, add a less reactive proton source,
such as isopropanol.

» Transition to a More Reactive Quenching Agent: Once the initial exothermic reaction has
subsided, slowly add ethanol, followed by methanol.

» Final Quench: Finally, very slowly add water to ensure all reactive material is consumed.

o Disposal: The resulting agueous and organic layers should be separated and disposed of as
hazardous waste according to institutional and local regulations.

Storage and Stability

Proper storage is paramount to maintaining the reagent's efficacy and ensuring safety.

o Storage Conditions: Store the reagent at 2-8°C in a tightly sealed container under an inert
atmosphere. * Peroxide Formation: As the reagent is in THF, it is susceptible to peroxide
formation upon exposure to air. It is advisable to test for peroxides periodically, especially if
the container has been opened multiple times.
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e Incompatibilities: Avoid contact with strong oxidizing agents, strong bases, and alcohols. [13]

Conclusion

3-Ethoxy-3-oxopropylzinc bromide is a powerful reagent for synthetic chemists. Its effective
use is predicated on a deep respect for its inherent reactivity and the associated hazards of its
THF solvent. By adhering to the principles of inert atmosphere techniques, utilizing appropriate
engineering controls and PPE, and following robust protocols for handling, quenching, and
disposal, researchers can safely unlock the synthetic potential of this valuable compound. This
guide serves as a foundational document; always consult your institution's specific safety
protocols and the most recent Safety Data Sheet from your supplier before commencing work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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